Cas no 898770-32-6 ((2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898770-32-6
• MF: C₁₈H₁₈FNO₂
• MW: 299.339428424835
• MDL: MFCD03841412
• CID: 994179
• PubChem ID: 24724246
• Update Time: 2025-10-11

(2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• 2-FLUORO-4'-MORPHOLINOMETHYL BENZOPHENONE
• 898770-32-6
• 2-FLUORO-4'-MORPHOLINOMETHYLBENZOPHENONE
• DTXSID40642645
• (2-Fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone
• MFCD03841412
• AKOS016019851

• MDL： MFCD03841412
• Inchi： 1S/C18H18FNO2/c19-17-4-2-1-3-16(17)18(21)15-7-5-14(6-8-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2
• InChI Key： DVIDHDPXBONTCJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 299.13200
• Monoisotopic Mass: 299.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.82680

Additional information on (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone

Comprehensive Overview of (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone (CAS No. 898770-32-6)

The compound (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone, identified by its CAS No. 898770-32-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a fluorophenyl group with a morpholin-4-ylmethyl substituent, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies.

In recent years, the demand for fluorinated compounds like (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the metabolic stability and selectivity of drug candidates. The presence of the morpholine ring in this compound further enhances its solubility and interaction with biological systems, making it a promising candidate for the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The synthesis of CAS No. 898770-32-6 involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its compliance with industry standards.

From an industrial perspective, (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone is often explored for its potential in catalysis and polymer chemistry. Its ability to act as a ligand or intermediate in catalytic cycles has been investigated, particularly in cross-coupling reactions and asymmetric synthesis. Additionally, its incorporation into polymeric materials could lead to advancements in smart materials and biodegradable polymers, aligning with the global push for sustainable chemistry.

One of the most frequently asked questions about CAS No. 898770-32-6 revolves around its toxicity profile and environmental impact. While comprehensive toxicological data is still under development, preliminary studies suggest that this compound exhibits low acute toxicity, making it suitable for controlled laboratory use. However, researchers emphasize the importance of proper handling protocols and waste disposal to minimize environmental risks. Regulatory agencies continue to monitor its classification to ensure safe usage across industries.

In the context of AI-driven drug discovery, (2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone has been featured in several computational modeling studies. Machine learning algorithms are increasingly used to predict its bioactivity and optimize its molecular structure for specific therapeutic targets. This intersection of cheminformatics and synthetic chemistry highlights the compound's relevance in cutting-edge research.

Looking ahead, the versatility of CAS No. 898770-32-6 positions it as a valuable asset in both academic and industrial settings. Its potential applications span neurological disorders, cancer research, and green chemistry, reflecting the compound's adaptability to diverse scientific challenges. As research progresses, the scientific community anticipates new insights into its mechanisms and broader utility.